Cas no 10041-06-2 (1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one)

1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one Properties

Names and Identifiers

• 1-(4-(1H-Imidazol-1-yl)phenyl)ethanone
• 4-(Imidazol-1-yl)acetophenone
• 4-(imidazol-1-yl)methyl phenyl ketone
• 4’-(1-Imidazolyl)acetophenone
• 1-[4-(1H-IMIDAZOL-1-YL)PHENYL]-1-ETHANONE
• 4'-(IMIDAZOL-1-YL)ACETOPHENONE
• 4′-(Imidazol-1-yl)acetophenone
• 1-(4-imidazol-1-ylphenyl)ethanone
• 4‘-(Imidazol-1-yl)acetophenone
• 1-[4-(1H-Imidazol-1-yl)phenyl]ethanone
• 4'-(Imidazol-1-yl) acetophenone
• 1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one
• AKOS000120316
• 4'-(Imidazol-1-yl)methyl phenyl ketone
• 4'-(1-imidazolyl)acetophenone
• BDBM181114
• TCMDC-125536
• US9144538, 4'-(Imidazol-1yl) acetophenome
• Ethanone, 1-(4-(1H-imidazol-1-yl)phenyl)-
• A800197
• J-800090
• NCGC00246456-01
• HY-109877
• SMR000420252
• 1-(4-(1H-imidazol-1-yl)phenyl)ethan-1-one
• 4/'-(IMIDAZOL-1-YL)ACETOPHENONE
• 4`-(1H-Imidazol-1-yl)acetophenone
• MLS000780069
• J-640087
• 4'-(Imidazol-1-yl)acetophenone, 96%
• Ethanone, 1-[4-(1H-imidazol-1-yl)phenyl]-
• SDCCGMLS-0066010.P001
• NS00014776
• AC-3232
• 1-[4-(1H-Imidazol-1-yl)phenyl]ethanone #
• 10A-004
• 10041-06-2
• HMS2796H07
• Z56899206
• FT-0616787
• EN300-17258
• (+)-3-[3-(tert-Butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazolemaleate
• W-200067
• EINECS 233-123-5
• MFCD00005282
• 1-(4-(1-IMIDAZOLYL)PHENYL)ETHAN-1-ONE
• 1-(4-Acetylphenyl)imidazole
• 4 inverted exclamation mark -(1-Imidazolyl)acetophenone
• 1-[4-(1-imidazolyl)phenyl]ethan-1-one
• CS-0034130
• 4'-(1-H-imidazole-1-yl)acetophenone
• F0290-1071
• CHEMBL528463
• SCHEMBL611481
• US9138393, 4?-(Imidazol-1 yl) acetophenome
• AB00443701-03
• GEO-01576
• DTXSID50143259
• SY004866
• tetrahydrofuran-3-carboxylic acid;4'-(1-Imidazolyl)acetophenone
• AC1221
• 4-(1-Imidazolyl)Acetophenone
• 4'-(1H-Imidazol-1-yl)acetophenone
• 1-(4-Imidazol-1-yl-phenyl)-ethanone
• IMIDAZOLACETOPHENONE
• Ro 22-3581
• UNII-KQU6ES7DSS
• KQU6ES7DSS
• 4 inverted exclamation marka-(Imidazol-1-yl)acetophenone
• 1-[4-(1H-imidazol-1-yl)phenyl]-1-ethanone
• 1-[4-(1H-Imidazol-1-yl)phenyl]ethan-1-one
• 4'-(Imidazol-1-yl)acetophenone
• imidazole, 1-(4-acetyl)phenyl-
• 4'-(imidazol-1-yl) acetophenone
• 1-[4-(imidazol-1-yl)phenyl]ethanone
• STK865696
• +Expand

• MDL： MFCD00005282
• InChIKey： GAIQQJIMVVUTQN-UHFFFAOYSA-N
• Inchi： 1S/C11H10N2O/c1-9(14)10-2-4-11(5-3-10)13-7-6-12-8-13/h2-8H,1H3
• SMILES： O=C(C)C1C=CC(=CC=1)N1C=NC=C1
• BRN： 608955

Computed Properties

• Exact Mass: 186.07900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 186.079
• Heavy Atom Count: 14
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• LogP: 2.07490
• PSA: 34.89000
• Refractive Index: 1.5300 (estimate)
• Boiling Point: 320.7°C (rough estimate)
• Melting Point: 108-110 °C (lit.)
• Flash Point: 172.1℃
• Color/Form: Brown solid.
• Solubility: Not determined.
• Density: 1.1458 (rough estimate)

1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S26-S36
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning

1-[4-(1H-imidazol-1-yl)phenyl]ethan-1-one Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%